[2-(2-Methylpyrazol-3-yl)piperidin-1-yl]-(9H-xanthen-9-yl)methanone

• IUPAC Name: [2-(2-methylpyrazol-3-yl)piperidin-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C23H23N3O2/c1-25-18(13-14-24-25)19-10-6-7-15-26(19)23(27)22-16-8-2-4-11-20(16)28-21-12-5-3-9-17(21)22/h2-5,8-9,11-14,19,22H,6-7,10,15H2,1H3
• InChI Key: QKHGFICIPFBJAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2CCCCN2C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

The compound “[2-(2-Methylpyrazol-3-yl)piperidin-1-yl]-(9H-xanthen-9-yl)methanone” is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyrazole ring, and a xanthene moiety. Piperidine derivatives are known to have a wide variety of biological activities and are used in the production of various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine ring is a six-membered ring with one nitrogen atom, the pyrazole ring is a five-membered ring with two nitrogen atoms, and the xanthene moiety is a tricyclic structure consisting of two benzene rings fused to a central oxygen-containing ring.

Future Directions

Piperidine derivatives are a major area of research in medicinal chemistry due to their wide range of biological activities. Future research could involve the synthesis of new piperidine derivatives, the investigation of their biological activities, and the development of new drugs based on these compounds.